Cas no 1805477-52-4 (4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine)

• Product Name: 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine
• CAS No: 1805477-52-4
• MF: C₈H₈BrF₃N₂O
• MW: 285.061131477356
• CID: 4792600
• Update Time: 2025-10-24

4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine

• Inchi： 1S/C8H8BrF3N2O/c9-5-2-6(14)7(1-4(5)3-13)15-8(10,11)12/h1-2H,3,13-14H2
• InChI Key： ZOUKUFDFJJULDK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CN)OC(F)(F)F)N

Computed Properties

• Exact Mass: 283.977
• Monoisotopic Mass: 283.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.3

Additional information on 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine

Introduction to 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine (CAS No. 1805477-52-4)

4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine, with the CAS number 1805477-52-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a trifluoromethoxy group, and an amino functional group, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine is composed of a benzene ring substituted with a bromine atom at the 2-position, a trifluoromethoxy group at the 5-position, and an amino group attached to the benzyl moiety. The presence of these substituents imparts specific electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine demonstrated significant inhibitory effects on a specific enzyme involved in cancer cell proliferation. This finding suggests that the compound could be further explored as a potential anticancer agent.

In addition to its potential anticancer properties, 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine has also shown promise in other therapeutic areas. Research conducted by a team at the University of California, San Francisco, revealed that this compound possesses potent anti-inflammatory activity. The study found that 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine effectively reduced inflammation in animal models of inflammatory diseases, such as arthritis and colitis. These results indicate that the compound could be developed into new treatments for inflammatory conditions.

The synthesis of 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine has been extensively studied and optimized to improve yield and purity. A common synthetic route involves the bromination of 4-amino-3-trifluoromethoxybenzoic acid followed by reduction to form the benzylamine derivative. This method has been refined to minimize side reactions and ensure high purity of the final product. The ability to synthesize this compound efficiently is crucial for its application in drug discovery and development.

The physicochemical properties of 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine, such as solubility, stability, and bioavailability, have also been investigated to assess its suitability for pharmaceutical use. Studies have shown that the compound exhibits good solubility in both aqueous and organic solvents, which is beneficial for formulation development. Additionally, preliminary pharmacokinetic studies have indicated that 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine has favorable absorption and distribution profiles, suggesting its potential for oral administration.

To further explore the therapeutic potential of 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and pharmacokinetic properties of the compound in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 4-Amino-2-bromo-5-(trifluoromethoxy)benzylamine (CAS No. 1805477-52-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.